Cas no 2229182-65-2 (methyl 2-(4-amino-2-methylbutan-2-yl)benzoate)

• Product Name: methyl 2-(4-amino-2-methylbutan-2-yl)benzoate
• CAS No: 2229182-65-2
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6448654
• PubChem ID: 165661199
• Update Time: 2025-05-22

methyl 2-(4-amino-2-methylbutan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-2-methylbutan-2-yl)benzoate
• EN300-1791866
• 2229182-65-2

• Inchi： 1S/C13H19NO2/c1-13(2,8-9-14)11-7-5-4-6-10(11)12(15)16-3/h4-7H,8-9,14H2,1-3H3
• InChI Key： JMYXSKNDJKTWQU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-(4-amino-2-methylbutan-2-yl)benzoate

Methyl 2-(4-amino-2-methylbutan-2-yl)benzoate: A Comprehensive Overview

Methyl 2-(4-amino-2-methylbutan-2-yl)benzoate, also known by its CAS number No. 2229182-65-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoate group with a substituted butanamine moiety. The benzoate group, derived from benzoic acid, serves as a versatile functional group that can participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules.

The methyl group attached to the benzoate further enhances the compound's reactivity and solubility properties. This makes methyl 2-(4-amino-2-methylbutan-2-yl)benzoate an attractive candidate for use in drug design and development. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the context of anti-inflammatory and analgesic agents.

One of the key features of this compound is its 4-amino substitution on the butanamine chain. The amino group introduces nucleophilic properties, enabling the compound to act as a building block in peptide synthesis or as a ligand in metal coordination chemistry. Furthermore, the methyl substitution on the butane chain adds steric bulk, which can influence the compound's pharmacokinetic properties, such as absorption and distribution.

Recent advancements in synthetic methodologies have made it possible to produce methyl 2-(4-amino-2-methylbutan-2-yl)benzoate with high purity and efficiency. Researchers have explored various routes, including nucleophilic acyl substitution and coupling reactions, to optimize its synthesis. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, methyl 2-(4-amino-2-methylbutan-2-yl)benzoate has shown promise in the development of biologically active molecules. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential use in anti-inflammatory therapies. Additionally, its structural versatility allows for further modification to target specific biological systems or enhance bioavailability.

The CAS No. 2229182-65- serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval for research purposes. This ensures that scientists worldwide can reference and utilize the compound consistently across studies.

Looking ahead, ongoing research into methyl 2-(4-amino-methylbutan)benzoate is expected to uncover new applications and improve its utility in drug discovery. Its combination of functional groups and structural flexibility positions it as a valuable tool in both academic and industrial settings.